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Biological Activity and Clinical Relevance
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Compound Focus: Desacetylcefotaxime

CAS No.: 66340-28-1

Cat. No.: S525685

Desacetylcefotaxime is not just an inactive breakdown product; it has meaningful biological activity that

enhances the efficacy of cefotaxime therapy.

¢ Antibacterial Spectrum and Potency: Its antibacterial activity is lower than cefotaxime but is
broader and more potent than first-generation cephalosporins like cefazolin against Gram-negative
bacteria [1].

¢ Synergistic Effect: The metabolite can work cooperatively with the parent drug. This combination
occasionally shows additive or synergistic effects, leading to a greater reduction in the Minimum
Inhibitory Concentration (MIC) against various pathogens [1] [2].

e Enhanced Beta-Lactamase Stability: A key characteristic of desacetylcefotaxime is its higher
stability against bacterial beta-lactamase enzymes compared to cefotaxime. This stability is
considered a key reason for the observed synergistic effects [1].

e Pharmacokinetics and Clearance: After intravenous administration of cefotaxime, about 15-25% of
the dose is excreted by the kidneys as desacetylcefotaxime. It has a longer serum elimination
half-life than cefotaxime and penetrates well into various body tissues [3] [2].

The following diagram illustrates the relationship and cooperative action between cefotaxime and its

metabolite.
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Relationship and cooperative action between cefotaxime and desacetylcefotaxime.

Experimental and Analytical Data

For research purposes, understanding the quantitative data and analytical methods is crucial.

Antimicrobial Interaction Studies: The enhanced activity of the cefotaxime/desacetylcefotaxime

combination has been demonstrated in multiple studies.

e Methodology: Typically, checkerboard broth microdilution tests are used to determine the MIC of
each agent alone and in combination. The Fractional Inhibitory Concentration (FIC) index is then
calculated to determine if the interaction is synergistic (FIC < 0.5), additive (0.5 < FIC < 1), indifferent
(1 < FIC £4), or antagonistic (FIC > 4) [2].

¢ Key Findings: Synergy is frequently observed against a range of organisms, including penicillin-
resistant Streptococcus pneumoniae, some enterococci, anaerobes, and Enterobacteriaceae. The
effect is often more pronounced when tests are conducted in human serum versus standard

laboratory media [2].

Pharmacokinetic Parameters: The table below summarizes key quantitative data for the metabolite.
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Parameter Value | Characterization Context / Condition

Urinary Excretion  15-25% of IV dose [3] As desacetylcefotaxime

Serum Half-Life Extended compared to parent drug [2] Contributes to prolonged
activity

Tissue Good penetration into various body Contributes to clinical efficacy

Penetration compartments [2]

Preparation and Analysis: A patent (CN109503630A) outlines a preparation method involving the reaction
of a specific intermediate to form desacetylcefotaxime, followed by purification and crystallization steps
[4]. Analysis is typically performed using High-Performance Liquid Chromatography (HPLC) for purity

assessment and quantification [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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